3,5-Dichloro-1H-indazole
Overview
Description
3,5-Dichloro-1H-indazole is a chemical compound used as a pharmaceutical intermediate . It is part of the Thermo Scientific Chemicals brand product portfolio . It is known to enhance the agonist activity at the A1 adenosine receptor .
Synthesis Analysis
The synthesis of 1H- and 2H-indazoles, such as 3,5-Dichloro-1H-indazole, has been the subject of recent research . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular formula of 3,5-Dichloro-1H-indazole is C7H4Cl2N2 . The InChI Key is QQZISIWJMCCCNH-UHFFFAOYSA-N .Chemical Reactions Analysis
Indazole-containing derivatives, including 3,5-Dichloro-1H-indazole, have been synthesized through various methods . These methods include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Physical And Chemical Properties Analysis
3,5-Dichloro-1H-indazole is a white powder . It has an assay (HPLC) of ≥94.0% and a melting point of 236.5-245.5°C . It is sparingly soluble in water (0.26 g/L at 25°C) .Scientific Research Applications
3,5-Dichloro-1H-indazole: A Comprehensive Analysis of Scientific Research Applications:
Pharmaceutical Intermediates
3,5-Dichloro-1H-indazole serves as an intermediate in pharmaceutical research. It is involved in the synthesis of compounds that exhibit biological activity, such as allosteric enhancers (AE) of agonist activity at the A1 adenosine receptor .
Cancer Research
This compound has been utilized in cancer research, particularly in the study of cell growth inhibition. Derivatives of 3,5-Dichloro-1H-indazole have shown effectiveness against colon and melanoma cell lines with significant GI 50 values .
FGFR Inhibition
In the field of enzyme inhibition, 3,5-Dichloro-1H-indazole derivatives have been synthesized and evaluated for their inhibitory activities against Fibroblast growth factor receptors (FGFRs), which play a crucial role in various biological processes including angiogenesis and wound healing .
Synthetic Chemistry
The compound is also significant in synthetic chemistry, where it is used to develop new synthetic approaches for indazoles. These methods include transition metal-catalyzed reactions and reductive cyclization reactions .
Mechanism of Action
Target of Action
3,5-Dichloro-1H-indazole is a heterocyclic compound that has been studied for its potential biological activities Indazole derivatives have been reported to interact with various biological targets, such as fibroblast growth factor receptors (fgfrs) .
Mode of Action
For instance, some indazole derivatives have been shown to inhibit the oxidation of arachidonic acid, a process catalyzed by 5-lipoxygenase
Biochemical Pathways
For example, some indazole derivatives have been shown to inhibit the oxidation of arachidonic acid , which is a key process in the biosynthesis of eicosanoids, a group of signaling molecules involved in various physiological and pathological processes.
Result of Action
Indazole derivatives have been reported to exhibit various biological activities, such as anti-inflammatory, antibacterial, anti-hiv, antiarrhythmics, antifungal, and antitumor activities
Safety and Hazards
3,5-Dichloro-1H-indazole may cause skin irritation, serious eye irritation, and respiratory irritation . Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are recommended when handling this compound . It should be used only outdoors or in a well-ventilated area .
Future Directions
Indazole-containing derivatives, including 3,5-Dichloro-1H-indazole, have been the focus of recent research due to their wide range of chemical and biological properties . They have been used in the development of new drugs, with a focus on regiocontrolled synthesis of substituted imidazoles . The future of indazole research lies in further exploring its potential in medicinal chemistry and drug development .
properties
IUPAC Name |
3,5-dichloro-2H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQZISIWJMCCCNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNC(=C2C=C1Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70296291 |
Source
|
| Record name | 3,5-Dichloro-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70296291 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dichloro-1H-indazole | |
CAS RN |
36760-20-0 |
Source
|
| Record name | 3,5-Dichloro-1H-indazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36760-20-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 108653 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036760200 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 36760-20-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=108653 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,5-Dichloro-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70296291 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-dichloro-1H-indazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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